(S)-3-(4-Acetamidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid

• IUPAC Name: (2S)-3-(4-acetamidophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H22N2O5/c1-10(19)17-12-7-5-11(6-8-12)9-13(14(20)21)18-15(22)23-16(2,3)4/h5-8,13H,9H2,1-4H3,(H,17,19)(H,18,22)(H,20,21)/t13-/m0/s1
• InChI Key: ZVPYVOLFCSHVSR-ZDUSSCGKSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(C(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

(S)-3-(4-Acetamidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid, commonly known as Acetamiprid, is a synthetic compound used in various laboratory experiments and scientific research. It is a member of the neonicotinoid class of insecticides, which has been used in agricultural applications since the early 1990s. Acetamiprid is an effective insecticide because of its insecticidal properties, which are based on its selective toxicity to insects and its ability to target the insect's nervous system. In addition to its insecticidal properties, Acetamiprid has also been used in research studies to investigate its potential as a therapeutic agent for the treatment of diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Scientific Research Applications

Advanced Oxidation Processes (AOPs) for Environmental Remediation

A study highlighted the use of advanced oxidation processes (AOPs) for the degradation of acetaminophen, a compound with structural similarities to the specified chemical, from aqueous mediums. The research focused on different kinetics, mechanisms, and by-products of AOPs, including the potential environmental impact and biotoxicity of these by-products. This implies that compounds with similar structures could be subjects of environmental chemistry studies, particularly in the degradation and removal of pharmaceutical contaminants from water sources (Qutob et al., 2022).

Drug Synthesis and Biomedical Applications

Levulinic acid, identified as a key building block from biomass, shows versatility in drug synthesis due to its functional groups. It suggests that structurally complex acids like “(S)-3-(4-Acetamidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid” could play a significant role in synthesizing value-added chemicals for medical applications, reducing drug synthesis costs, and supporting cleaner reactions (Zhang et al., 2021).

Analytical Methods in Antioxidant Activity Studies

The study of antioxidants in various fields, including medicine, highlights the importance of different tests to determine antioxidant activity. This research area might benefit from the incorporation of specific compounds like “(S)-3-(4-Acetamidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid” to understand their potential antioxidant properties and mechanisms, contributing to a broader understanding of their implications in health and disease management (Munteanu & Apetrei, 2021).